N-[(E)-(2-bromophenyl)methylideneamino]-4-methoxybenzamide

• IUPAC Name: N-[(E)-(2-bromophenyl)methylideneamino]-4-methoxybenzamide
• InChI: InChI=1S/C15H13BrN2O2/c1-20-13-8-6-11(7-9-13)15(19)18-17-10-12-4-2-3-5-14(12)16/h2-10H,1H3,(H,18,19)/b17-10+
• InChI Key: RFLZPTUZRKQOMA-LICLKQGHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NN=CC2=CC=CC=C2Br
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N/N=C/C2=CC=CC=C2Br
• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol

Description

N-[(E)-(2-bromophenyl)methylideneamino]-4-methoxybenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a bromophenyl group and a methoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-(2-bromophenyl)methylideneamino]-4-methoxybenzamide typically involves the condensation reaction between 2-bromobenzaldehyde and 4-methoxybenzamide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-(2-bromophenyl)methylideneamino]-4-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

N-[(E)-(2-bromophenyl)methylideneamino]-4-methoxybenzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[(E)-(2-bromophenyl)methylideneamino]-4-methoxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 4-Bromo-N-(2-methylphenyl)benzamide
• 3-Bromo-N-[(2,4-dimethoxyphenyl)methylideneamino]benzamide

Uniqueness

N-[(E)-(2-bromophenyl)methylideneamino]-4-methoxybenzamide is unique due to the presence of both a bromophenyl group and a methoxybenzamide moiety. This combination imparts specific chemical and biological properties that differentiate it from other similar compounds. For example, the methoxy group can enhance the compound’s solubility and bioavailability, while the bromophenyl group can influence its reactivity and binding affinity to biological targets.